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Compound of Interest

Compound Name: Reduced Haloperidol

Cat. No.: B15623995

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
guide provides detailed, step-by-step procedures for the safe disposal of reduced haloperidol,
ensuring the protection of personnel and the environment.

Reduced haloperidol, a metabolite of the antipsychotic drug haloperidol, requires careful
handling and disposal. While the pure substance is not classified as hazardous according to
the Globally Harmonized System (GHS), it is imperative to consider the context of its use in a
laboratory setting, where it may be part of a hazardous waste stream.[1]

Hazard Classification and Regulatory Overview

According to its Safety Data Sheet (SDS), pure reduced haloperidol is not classified as a
hazardous substance.[1] However, waste disposal procedures must adhere to federal and local
regulations governing chemical and pharmaceutical waste. Key regulatory bodies in the United
States include the Environmental Protection Agency (EPA), which enforces the Resource
Conservation and Recovery Act (RCRA), and the Drug Enforcement Administration (DEA),
which regulates controlled substances.[1][2][3][4]

Quantitative Data Summary
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Parameter Value Reference
NFPA Ratings Health: 0, Fire: 0, Reactivity: O [1]
GHS Classification Not classified [1]

Not explicitly listed as P- or U-
list hazardous waste. However,
if mixed with a listed
hazardous waste or exhibiting
RCRA Status hazardous characteristics [41[5]
(ignitability, corrosivity,
reactivity, toxicity), the mixture
must be managed as

hazardous waste.

Haloperidol is a prescription
medication; its disposal as a

DEA Schedule _ [61[71[8]
controlled substance is

regulated by the DEA.

Experimental Protocols for Waste Characterization

Before disposal, it is essential to determine if the reduced haloperidol waste is hazardous.
This is particularly crucial if the substance has been used in experimental protocols involving
solvents or other reagents.

Toxicity Characteristic Leaching Procedure (TCLP)

If the waste mixture contains any of the 40 toxic chemicals listed by the EPA, a TCLP test may
be required to determine if it exhibits the toxicity characteristic.[9] This test simulates the
leaching process that occurs in a landfill to determine if hazardous constituents are likely to be
released into the environment.

Flash Point Test

For liquid waste mixtures containing reduced haloperidol and flammable solvents, a flash
point test should be conducted to determine if the waste is ignitable. A flash point below 140°F
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(60°C) generally classifies the waste as hazardous.[9]
pH Test

To determine if the waste is corrosive, its pH should be measured. A pH less than or equal to 2,
or greater than or equal to 12.5, classifies the waste as hazardous.[9]

Step-by-Step Disposal Procedures

The following procedures provide a framework for the proper disposal of reduced haloperidol
waste in a laboratory setting.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Determine if the waste is pure reduced haloperidol or a mixture. If
it is a mixture, identify all components and their approximate concentrations.

» Hazardous Waste Determination: Based on the composition and the results of any
necessary testing (TCLP, flash point, pH), determine if the waste meets the criteria for
hazardous waste under RCRA.

e Segregate Waste Streams: Do not mix hazardous waste with non-hazardous waste. Keep
different categories of hazardous waste (e.g., flammable liquids, corrosive wastes) separate
to prevent dangerous reactions.

Step 2: Proper Containerization and Labeling

o Select Appropriate Containers: Use containers that are compatible with the chemical waste.
[10] For example, use glass containers for corrosive wastes. Ensure containers are in good
condition and have secure, leak-proof lids.[11]

o Label Containers Clearly: All waste containers must be clearly labeled with the words
"Hazardous Waste" (if applicable), the full chemical names of the contents (including
"reduced haloperidol”), and the approximate percentages of each component.[12] The date
of accumulation should also be included.

Step 3: On-Site Accumulation
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o Designate a Satellite Accumulation Area (SAA): Store waste containers in a designated SAA
that is at or near the point of generation and under the control of the laboratory personnel.
[12]

o Follow Accumulation Limits: Adhere to the volume limits for waste accumulation in an SAA
(e.g., no more than 55 gallons of hazardous waste).[12]

e Ensure Safe Storage: Keep waste containers closed except when adding waste.[12] Store
containers in a well-ventilated area and away from sources of ignition or incompatible
chemicals.[4]

Step 4: Disposal through a Licensed Waste Hauler

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to arrange for the pickup and disposal of the waste by a licensed hazardous waste
management company.

e Manifesting: For hazardous waste, a hazardous waste manifest will be required. This
document tracks the waste from its point of generation to its final disposal.[3]

o Non-Hazardous Waste: If the reduced haloperidol waste is determined to be non-
hazardous, it can typically be disposed of through a chemical waste vendor. It is still best
practice to not dispose of it in the regular trash or down the drain.

Logical Workflow for Reduced Haloperidol Disposal

Caption: Logical workflow for the proper disposal of reduced haloperidol.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
reduced haloperidol, minimizing risks to personnel and the environment. Always consult your
institution's specific waste management policies and your local regulations for complete
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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